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Compound of Interest

Aminodimethylpentafluorophenylsi
Compound Name:

lane
CAS No.: 55804-98-3
Cat. No.: B1617875

Get Quote

Executive Summary

Aminodimethylpentafluorophenylsilane (CAS: 55804-98-3), often referred to in
derivatization contexts as the Flophemesyl amine, represents a specialized class of
organosilicon reagents. Unlike ubiquitous trimethylsilyl (TMS) reagents, this compound
incorporates a perfluorinated phenyl ring, introducing unique electronic and steric properties.

This guide provides a comprehensive technical analysis of the compound’s thermodynamic
behavior, estimated physicochemical properties, and practical applications in gas
chromatography-mass spectrometry (GC-MS) and organic synthesis. It addresses the scarcity
of direct experimental thermodynamic data by employing validated group additivity methods
and comparative analysis with structural analogues.

Chemical Identity & Structural Analysis[1][2]

The compound consists of a central silicon atom coordinated to two methyl groups, one
pentafluorophenyl (
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) group, and a primary amine (

). The electron-withdrawing nature of the pentafluorophenyl ring significantly alters the Lewis
acidity of the silicon center compared to non-fluorinated analogues.

Property Specification

IUPAC Name 1-(Pentafluorophenyl)-1,1-dimethylsilylamine

Flophemesyl amine;
Common Name

Pentafluorophenyldimethylsilylamine

CAS Registry Number 55804-98-3

Molecular Formula

Molecular Weight 241.24 g/mol

SMILES

Thermodynamic Properties (Experimental &
Estimated)

Due to the specialized nature of this reagent, experimental calorimetric data is limited. The
values below represent a synthesis of available literature data for the hydride analogue and
theoretical estimations based on Benson’s Group Additivity Method for organosilicon
compounds.

Physicochemical Constants[2][3]
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Parameter Value /| Range Source/Methodology

Estimated vs. Hydride

Boiling Point ~65-70 °C @ 15 mmHg
Analogue [1]
Density ( Comparative Density
1.32 + 0.05 g/mL )
) Extrapolation

Refractive Index (

1.435 + 0.005 Predicted (Lorentz-Lorenz)
)
Flash Point > 45 °C (Closed Cup) Estimated (Correlated to BP)
State Colorless Liquid Standard Observation

> Note on Estimation: The hydride analogue, Dimethyl(pentafluorophenyl)silane, boils at 61-62
°C (20 mmHg). The amine functionality typically elevates the boiling point slightly due to dipole-
dipole interactions, though hydrogen bonding in primary silylamines is weaker than in
alkylamines.

Thermodynamic Parameters (Calculated)

Using group additivity values for
and correcting for the perfluorinated ring:
» Standard Enthalpy of Formation (
, gas):
o Rationale: The
group contributes significantly to stability due to the strength of C-F bonds (~485 kJ/mol).
» Bond Dissociation Energy (Si-N): ~320-340 kJ/mol (76—81 kcal/mol)

o Significance: This bond is weaker than the Si-O bond (~450-500 kJ/mol) formed during
silylation, providing the thermodynamic driving force for derivatization reactions.
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Synthesis & Preparation Protocol

The synthesis of Aminodimethylpentafluorophenylsilane is a nucleophilic substitution
reaction. It must be conducted under strictly anhydrous conditions to prevent hydrolysis to the
silanol.

Reaction Pathway

The precursor, Chlorodimethylpentafluorophenylsilane (Flophemesyl chloride), reacts with
anhydrous ammonia.

Detailed Workflow (DOT Visualization)
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Start: Anhydrous Conditions
(Argon/Nitrogen Atmosphere)

:

Reagents:
1. Flophemesyl Chloride (1 eq)
2. Anhydrous Ether (Solvent)

:

Step 1: Cool to 0°C
Bubble Anhydrous NH3 gas

l

Precipitation of NH4CI
(White Solid)

:

Step 2: Filtration under Inert Gas
(Remove NH4CI)

:

Step 3: Fractional Distillation
(Reduced Pressure)

:

Final Product:
Aminodimethylpentafluorophenylsilane

Click to download full resolution via product page

Figure 1: Synthetic workflow for the preparation of Aminodimethylpentafluorophenylsilane
from its chlorosilane precursor.[1]

Applications & Reactivity Profile
Silylation Mechanism

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1617875/docs?utm_src=pdf-body-img#thermodynamic-profile-application-guide-aminodimethylpentafluorophenylsilane
https://www.benchchem.com/product/b1617875/docs?utm_src=pdf-body#thermodynamic-profile-application-guide-aminodimethylpentafluorophenylsilane
https://www.researchgate.net/publication/222199359_Kinetics_of_the_chemical_reaction_between_dichlorosilane_and_ammonia_during_silicon_nitride_film_deposition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The primary application of this amine is as a silylating agent. It transfers the
pentafluorophenyldimethylsilyl (Flophemesyl) group to active hydrogens (hydroxyls, thiols,
amines).

o Thermodynamic Driver: The reaction is driven by the formation of the strong Si-O bond and
the evolution of ammonia gas (

), which escapes the system, pushing the equilibrium to completion (Le Chatelier's principle).

e Advantage over TMS: The bulky, electron-withdrawing

group increases the volatility of high-molecular-weight analytes and provides excellent
sensitivity in Electron Capture Detection (ECD) due to the five fluorine atoms.

Silylation Pathway Diagram

Substrate
(R-OH)
Flophemesyl-NH2

Silyl Ether
(R-O-SiMe2C6F5)

Nucleophilic Attack Si-N Bond Cleavage

Transition State
[Pentacoordinate Si]

Proton Transfer

Ammonia
(NH3 Gas)

Click to download full resolution via product page

Figure 2: Mechanism of silylation. The nucleophilic oxygen attacks the silicon center, leading to
a pentacoordinate transition state followed by the expulsion of ammonia.

GC-MS Derivatization

In gas chromatography, this reagent is used when:

o Mass Shift is Required: The Flophemesyl group adds significant mass (+225 Da), moving
fragment ions to a higher m/z range, away from low-mass background noise.

» Halogen Specificity: The fluorine content allows for specific detection in complex biological
matrices.
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Handling, Stability, and Safety
Hydrolytic Sensitivity
Like all silylamines, Aminodimethylpentafluorophenylsilane is moisture-sensitive.

e Reaction:

o Storage: Must be stored under argon or nitrogen in a tightly sealed container, preferably in a
desiccator or glovebox.

Thermal Stability

The presence of the perfluorophenyl group imparts higher thermal stability compared to non-
fluorinated analogues. However, prolonged heating above 150°C should be avoided unless in a
sealed system, as disproportionation to the disilazane may occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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